Degradation of organic pollutants using photocatalysts has gained utmost importance, due to the increasing environmental pollution. Despite various attempts to improve the photocatalytic efficiency of well-known photocatalysts such as titanium dioxide (TiO2), by making them visible light active, various issues need to be resolved. In this work, attempts have been made to improve the visible light absorption capacities of the electrospun TiO2 nanofibers by modification using squaric acid (SqA). An interfacial charge transfer complex is formed by the condensation reaction between the hydroxyl groups on the surface of the TiO2 nanofibers and the SqA ligand. Various characterizations confirmed that the modification using SqA had led to the formation of the interfacial charge transfer layer, without affecting the crystallinity or morphology of the TiO2 nanofibers. The modified TiO2 nanofibers showed sensitivity to visible light with red shift in the optical absorption. It exhibited an improved photocatalytic efficiency of 85% against the degradation of tetracycline, compared with 60% for unmodified TiO2 nanofibers. It also showed an increased rate of degradation of 0.21 mg/L/min, when compared with the 0.13 mg/L/min of unmodified TiO2 nanofibers.

We investigated how to extract energy from algal oil and convert it to biodiesel by transesterification in this study. In addition to performing engine performance tests with varying quantities of fuel mixture, parameters such as power, hourly torque consumption, specific consumption, and emissions of dioxide and monoxide were evaluated as an alternate solution to the pollution problem caused by fossil fuels. A 5.2 kW diesel engine powered the engine. The production of algal oil-based biodiesel was carried out effectively. The algal oil extraction procedure resulted in the production of biodiesel, which was then blended with commercial diesel in the amounts of 20, 40, and 60%. The engine performance testing revealed no statistically significant difference between the power and torque delivered by the various commercial diesel blends. Both hourly and particular consumption showed an increase of 15% and 20%, respectively, regarding commercial diesel consumption. However, the most significant advantage is the reduction in pollutant emissions, as demonstrated by the reduction in carbon dioxide emissions by more than 20% in any mixture of commercial diesel and biodiesel when compared to commercial diesel.

Titanium dioxide nanofluid is used in the thermosyphon solar flat plate collector at volume fractions of 0.1%, 0.3%, 0.5%, 0.7%, and 1% to test the collector’s effectiveness. The heat transfer coefficient, Nusselt number, friction factor, and pressure drop calculations were used to analyze the impact of adding nanoparticles to the working fluid. The effectiveness of the solar flat plate collector and the heat transfer coefficient are both greatly affected by the addition of titanium dioxide to the working fluid, with a tolerable rise in pressure drop. With concomitant variances of 15% and 13%, correlations were constructed for the Nusselt number and friction factor.

Our work was devoted to studying the effect of different concentrations of Mentha spicata aqueous extract on the green synthesis of silver nanoparticles (AgNPs) in order to obtain the most effective of these concentrations for bacteria inhibitory activity. Different concentrations of the aqueous M. spicata extract (0.25, 0.50, 0.75, and 1.00 mM) were used as biological solvent to synthesize AgNPs by means of the reduction method. The crystal structure and morphology of the NPs were characterized UV–vis spectra, X-ray diffraction (XRD), and scanning electron microscopy (SEM). The inhibition effect of AgNPs on Escherichia coli was studied to determine the minimum inhibitory concentration (MIC). The dark yellow color of the M. spicata extract aqueous solution indicates the successful synthesis of the AgNPs. UV spectra of the NPs show a gradual increase in absorption with increasing concentration of aqueous M. spicata extract solution from 0.25 to 1.00 mM, accompanied by a shift in the wavelength from 455 to 479 nm along with a change in the nanoparticle size from 31 to 9 nm. The tests also showed a high activity of the particles against bacteria (E. coli) ranging between 15.6 and 62.5 µg/ml. From the AgNPs, it was confirmed that aqueous M. spicata extract is an effective biosolvent for the synthesis of different sizes of AgNPs according to the solvent concentration. The AgNPs also proved effectual for the killing of bacteria.

Machining processes are one of the most important finishing operations in the fabrication of composites, which contain natural fibers. However, it is difficult to attain a better fishing on the final components. Hence, an attempt has been made in the work to achieve a good surface finish in compression-molded hybrid fiber composites containing nanoclay particles by optimizing the milling parameters. Experiments were conducted by using Box–Behnken design (response surface methodology (RSM)) to optimize the milling process parameters such as spindle speed (16, 24, and 32 rpm), feed rate (0.1, 0.2, and 0.3 mm/rev.), and depth of cut (1, 1.5, 2 mm) along with different vol% of nanoclay content (3%, 6%, and 9%). The surface roughness of machined fiber composite was measured, and the most influential parameters were analyzed by analysis of variance, evaluation of signal-to-noise ratio, and mathematical models of responses were developed by RSM. The experimental results (A2B1C4D3) indicated that the feed rate is one of the most significant parameters, followed by nanoclay content, depth of cut, and spindle speed. Surface roughness was found to decrease continuously (2.18–2.08 µm) with increasing nanoclay content (up to 6%) at a certain limit and further addition of clay content (above 6%); the results were declined (2.42 µm) for the same levels of other parameters.

One of the most fundamental subjects in nanoscience and nanotechnology is structural analysis. We employed a scanning electron microscope (SEM) image of the manufactured Gd3+/13X/DOX/FA nanocomposite in this study. The size, dimensions, and morphology of nanocomposite materials were studied to ensure the uniformity and homogeneity of SEM images. This is the first study to look at segmented SEM images for fractal dimension (FD) and other statistical criteria, including average, maximum, minimum, skewness, and range for magnetic resonance imaging (MRI) nanocomposite. The average of FD (FDavg), the standard deviation of FD (FDsd), and the lacunarity of FD (FDlac) fractal data analysis criteria were also employed. The findings show that particle sizes and shapes vary because the minimum-to-maximum range is not zero, and our data provide a reasonable range. This interpretation is further supported by an analysis of the nanocomposite’s SEM image. At first glance, the image seemed to be uniform. However, when the calculations were performed, it was discovered that the generated particles were not particularly uniform. The particles were uniformly dispersed throughout all surfaces, although their sizes, dimensions, and morphologies varied. In conclusion, the study was supported by fractal data analysis, emphasizing the importance of structural analysis for future research, particularly for medical applications like MRI.

By powering sophisticated lithium-ion batteries (LIBs), silicon/carbon (Si/C) composites have the potential to accelerate the sustainable energy transition. This is a first-of-its-kind Si/C hybrid with hydroxyl-functionalized graphene quantum dots (OH-GQD) electrostatically assembled within interconnected reduced graphene oxide networks ([email protected]/rGO) prepared through solution-phase ultrasonication and subsequent one-step, low-temperature annealing and thermal reduction. The [email protected]/rGO hybrid utilized as the LIB anode delivered a high initial specific capacity of 2,229.16, 1,303.21, and 1,090.13 mAh g−1 reversible capacities at 100 mA g−1 after 50 and 100 cycles, and recovered 1,473.28 mAh g−1 at rates as high as 5 A g−1. The synergistic benefits of the OH-GQD/rGO interface give dual, conductive carbon protection to silicon nanoparticles. Consecutive Si surface modifications improved Si–rGO contact modes. The initial OH-GQD carbon coating increased storage capacity through vacancy defects changing the electron density in the lattice, whereas hydroxyl functionality at the edges acted as active storage sites. Secondary protection through rGO encapsulation improved Si conductivity and usage by providing continuous electron/ion routes while minimizing Si volume variations. The proposed OH-GQD/rGO hybridization as a dual-carbon protection strategy to Si stabilized the solid electrolyte interface leading to electrode stability. This work is expected to advance the development of next-generation Si-based LIB anodes.

Due to its outstanding physical, chemical, and thermal properties, an increasing consideration has been paid to produce copper (Cu) nanoparticles (NPs). Various methods are accessible for producing Cu NPs by conceiving the top–down and bottom–up approaches. Electrodeposition is a bottom–up method to synthesize high-quality Cu NPs at a low cost. The attributes of Cu NPs rely on their way of deduction and electrochemical process parameters. This work aims to deduce the mean size of Cu NPs. Artificial neural networks (ANN) and nature-inspired algorithms, namely genetic algorithm (GA), firefly algorithm (FA), and cuckoo search (CS) algorithm were used to predict and optimize the electrochemical parameters. The results obtained from ANN prediction agreed with data from the electrodeposition process. All nature-inspired algorithms reveal similar operating conditions as optimal parameters. The minimum NP size of 20 nm was obtained for the process parameters of 4 g·l−1 of CuSO4 concentration, electrode distance of 3 cm, and a potential difference of 27 V. The synthesized NP size was in line with the anticipated NP size. The scanning electron microscope and X-ray diffractometer (XRD) were performed to analyze the nanoparticle size and morphology.

Graphite, due to its hexagonally arranged crystal structure, is a preferred lubricant. The crystal structure within a planar condensed ring system indicates that the layers are stacked in a direction that is parallel to each other. Researchers have reported that the use of graphite powder as a lubricant during machining has exhibited promising results. Mixture of graphite in a carrying medium demonstrated multifunctional lubrication performance due to the separation of sliding surfaces by a liquid lubricant film and protected by solid powder. Scientific literature has pointed out that graphite powder at the nanoscale has been used in various mechanical operations exhibiting promising results. It is found that nanolevel graphite powder has been used previously by researchers in the metal-forming operations and tribological tests. This emphasizes the significance of the present work, which investigates the impact of nanoscale differences in the particle size of graphite powder has on the machining of hardened steel. With SAE 40 oil functioning as the carrying medium and nanocrystalline graphite of various size range performing as the lubricant, the current work attempts to determine the effects of solid-lubricant-assisted machining. It is observed experimentally that the machining parameters have improved with respect to the particle size of the nanopowder. The experimental results show that the cutting forces, tool temperatures, and surface roughness are found to increase as the size of the nanocrystalline graphite powder is reduced from 70–90 to 5–10 nm. Using the experimental values, regression analysis is carried out to develop nonlinear expressions between the input and output variables using SPSS statistical tool. The data are used to develop the models to predict cutting forces, tool temperatures, and surface roughness for the input parameters like size of the nanocrystalline graphite powder, depth of cut, feed rate, and cutting velocity for a considerably good range in a scientific way so that further researchers can use it. Further, the outputs obtained from the experimentation and the regression equations are compared and analysis is carried out in terms of the error percentage.

This research focused to synthesize the material by the tungsten inert gas (TIG) welding process with support of appropriate flux coating material. Therefore the required amount of flux coating material was utilized to enhance the mechanical properties of the specified localized welded regions. Hence, this study concentrated to select the nano-SiO2 flux particles that were employed for TIG process. This activated TIG welding composes the flux-coated welding on the base metal of AA5083-H111, as this material was highly reactive with SiO2 by the presence of magnesium precipitates and well synthesized after the welding. The post- and preheat treatment process was achieved before and after welding. The selection of activated TIG process parameters composed of strengthened weld specimens along with constant parameters like electrode tip angle and flow rate, respectively. Initially, the process parameters were designed by the statistical analysis of Box Behnken method with support of regression formulation to determine the optimal solution. The maximum tensile strength was attained at the welding process parameters of welding speed (100 mm/min), voltage (13 V), and current (125 amps). The higher hardness was achieved at the process parameters of welding speed (80 mm/min), voltage (12 V), and current (125 amps), respectively. Finally, the neural network approach was utilized to verify the predicted responses of tensile and microhardness properties. The interaction plots, mean plots, and 3D scatter plots were influenced to enhance the process parameters. In this research, mechanical properties were enhanced by the flux-coated SiO2 and the analytical method also advances the optimal parameters.